Cas no 933751-05-4 (methyl(1,3-thiazol-5-ylmethyl)amine)

• Product Name: methyl(1,3-thiazol-5-ylmethyl)amine
• CAS No: 933751-05-4
• MF: C₅H₈N₂S
• MW: 128.195419311523
• MDL: MFCD02853608
• CID: 999691
• PubChem ID: 45121664
• Update Time: 2025-10-29

methyl(1,3-thiazol-5-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(thiazol-5-yl)methanamine
• METHYL-THIAZOL-5-YLMETHYL-AMINE
• N-methyl(thiazol-5-yl)methanamine
• N-methyl-1-(1,3-thiazol-5-yl)methanamine
• SB40052
• AS-39468
• F8881-1460
• methyl[(1,3-thiazol-5-yl)methyl]amine
• 5-Thiazolemethanamine,N-methyl-
• AKOS010534062
• 933751-05-4
• methyl(1,3-thiazol-5-ylmethyl)amine
• AM803037
• N-methyl-1-(1,3-thiazol-5-yl)methanamine dihydrochloride
• CS-0233401
• EN300-133246
• DTXSID90669221
• FT-0727157
• SCHEMBL178406
• DA-00654
• 5-Thiazolemethanamine, N-methyl-

• MDL： MFCD02853608
• Inchi： 1S/C5H8N2S/c1-6-2-5-3-7-4-8-5/h3-4,6H,2H2,1H3
• InChI Key： BVDWIWZWZZLCGR-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNC

Computed Properties

• Exact Mass: 128.041
• Monoisotopic Mass: 128.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2
• XLogP3: 0.4

Additional information on methyl(1,3-thiazol-5-ylmethyl)amine

Comprehensive Guide to Methyl(1,3-thiazol-5-ylmethyl)amine (CAS No. 933751-05-4): Properties, Applications, and Market Insights

Methyl(1,3-thiazol-5-ylmethyl)amine (CAS No. 933751-05-4) is a specialized organic compound featuring a thiazole ring structure, which is increasingly gaining attention in pharmaceutical and agrochemical research. This compound, with its unique methylamine functional group attached to the thiazol-5-ylmethyl moiety, offers versatile reactivity, making it valuable for synthesizing bioactive molecules. Researchers and industries are exploring its potential due to its structural compatibility with drug-like properties and sustainable chemistry applications.

The thiazole core in methyl(1,3-thiazol-5-ylmethyl)amine is a heterocyclic scaffold known for its presence in natural products and FDA-approved drugs. This has spurred interest in its derivatives for antimicrobial, anti-inflammatory, and anticancer applications. Recent studies highlight its role in developing small-molecule inhibitors targeting enzyme pathways, aligning with the growing demand for precision medicine. Additionally, its potential in crop protection formulations addresses the agrochemical industry’s need for eco-friendly alternatives.

From a synthetic perspective, methyl(1,3-thiazol-5-ylmethyl)amine serves as a building block for high-value intermediates. Its amine group facilitates conjugation with carboxylic acids or carbonyl compounds, enabling the creation of amides or imines. This reactivity is leveraged in peptide mimetics and metal-organic frameworks (MOFs), areas gaining traction in materials science. The compound’s stability under mild conditions further enhances its utility in green chemistry protocols, reducing reliance on hazardous reagents.

The market for thiazole-based compounds like methyl(1,3-thiazol-5-ylmethyl)amine is expanding, driven by pharmaceutical R&D and sustainable agriculture trends. Analysts note a rise in patents incorporating this scaffold, particularly in kinase inhibitors and herbicides. With the global push for bioactive heterocycles, suppliers are scaling up production while adhering to REACH and GMP standards. Custom synthesis services for such niche chemicals are also flourishing, catering to academic and industrial labs.

For researchers handling methyl(1,3-thiazol-5-ylmethyl)amine, proper storage in anhydrous conditions is recommended to prevent degradation. Analytical techniques like HPLC and NMR are essential for purity verification, especially given its use in sensitive applications. As the scientific community explores AI-driven drug discovery, this compound’s structural features make it a candidate for virtual screening libraries, bridging computational and experimental workflows.

In summary, methyl(1,3-thiazol-5-ylmethyl)amine (CAS No. 933751-05-4) exemplifies the convergence of medicinal chemistry and industrial innovation. Its adaptability across therapeutic and agrochemical domains positions it as a compound to watch in the evolving landscape of specialty chemicals. Future developments may focus on optimizing its synthetic routes or expanding its applications in bioconjugation and catalysis.